Cas no 1000895-63-5 (3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine)

• Product Name: 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine
• CAS No: 1000895-63-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5820078
• PubChem ID: 62366744
• Update Time: 2025-05-24

3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-[2-(3-methylphenyl)ethyl]-
• 3-(3-Methylphenethyl)-1h-pyrazol-5-amine
• 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine
• AKOS011652563
• 3-[2-(3-methylphenyl)ethyl]-1H-pyrazol-5-amine
• SCHEMBL4013700
• 1000895-63-5
• EN300-1149141
• CS-0283864

• Inchi： 1S/C12H15N3/c1-9-3-2-4-10(7-9)5-6-11-8-12(13)15-14-11/h2-4,7-8H,5-6H2,1H3,(H3,13,14,15)
• InChI Key： MDFXOJWNMYBFCM-UHFFFAOYSA-N
• SMILES： N1C(CCC2=CC=CC(C)=C2)=CC(N)=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 399.1±32.0 °C(Predicted)
• pka: 15.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine

3-2-(3-Methylphenyl)Ethyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 1000895-63-5, commonly referred to as 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and advanced materials. The pyrazole ring serves as a central scaffold, while the 3-methylphenyl group and the amine functional group contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine in various therapeutic areas. For instance, researchers have explored its role as a modulator of cellular signaling pathways, particularly in cancer biology. The compound has shown promising results in inhibiting key enzymes involved in tumor progression, making it a candidate for anti-cancer drug development. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has opened new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine involves a multi-step process that combines principles of organic synthesis and catalysis. The key steps include the formation of the pyrazole ring through a cyclization reaction, followed by the introduction of the 3-methylphenyl group via Friedel-Crafts alkylation. This process is highly optimized to ensure high yield and purity, making it suitable for large-scale production in pharmaceutical and chemical industries.

One of the most intriguing aspects of this compound is its ability to act as a building block for more complex molecules. By modifying the substituents on the pyrazole ring or the phenyl group, chemists can tailor its properties for specific applications. For example, introducing electron-withdrawing groups can enhance its stability, while electron-donating groups can improve its solubility—a critical factor in drug delivery systems.

From a materials science perspective, 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine has been investigated as a potential component in organic electronics. Its conjugated π-system allows for efficient charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in this area have demonstrated improved device performance when this compound is incorporated into polymer blends.

In terms of environmental impact, researchers have also explored the biodegradability and toxicity profiles of 3-2-(3-methylphenyl)ethyl-1H-pyrazol-5-amine. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which is promising for its potential use in agrochemicals or industrial applications where environmental safety is a concern.

Looking ahead, the versatility of CAS No. 1000895-63-5 positions it as a valuable asset in both academic research and industrial development. Its unique combination of chemical properties and functional groups makes it an ideal candidate for exploring new frontiers in medicine, materials science, and beyond.